3-(2-oxo-2-(4-(quinoxalin-2-yloxy)piperidin-1-yl)ethyl)quinazolin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-oxo-2-(4-(quinoxalin-2-yloxy)piperidin-1-yl)ethyl)quinazolin-4(3H)-one is a chemical compound that has gained attention due to its potential applications in scientific research. This compound belongs to the class of quinazolinone derivatives and has shown promising results in various studies.
Scientific Research Applications
Potential as Antihypertensive Agents
Research has indicated that certain piperidine derivatives with a quinazoline ring, similar in structure to 3-(2-oxo-2-(4-(quinoxalin-2-yloxy)piperidin-1-yl)ethyl)quinazolin-4(3H)-one, have been synthesized and tested for antihypertensive activity. Specifically, derivatives of this compound demonstrated strong hypotension effects in spontaneously hypertensive rat models, suggesting their potential use as antihypertensive agents (Takai et al., 1986).
In Vitro Antifungal Activity
A study on isoxazolo[3,4-b]quinolin-3(1H)-ones, which are structurally related to this compound, revealed their synthesis and evaluation for in vitro antifungal activity. This research highlights the potential application of such compounds in combating fungal infections (Sączewski et al., 2015).
Corrosion Inhibition in Mild Steel
The use of quinazolin-4(3H)-one derivatives, including compounds similar to this compound, has been investigated in mitigating corrosion of mild steel in acidic environments. These derivatives have demonstrated high effectiveness as corrosion inhibitors, which could have significant implications in industrial applications (Chen et al., 2021).
Stability Under Stress Conditions
Research on the stability of 3-[2-(4-phenyl-1-piperazino)-2-oxoethyl]quinazoline-4(3H)-one, a compound structurally related to this compound, under various stress conditions has been conducted. This study is vital in understanding the durability and shelf life of such pharmaceutical substances, particularly in challenging environments (Gendugov et al., 2021).
Antimicrobial Activity
A series of quinoxaline-based compounds, including structures akin to this compound, have been synthesized and evaluated for their antimicrobial activity. These compounds have shown promise in combating various bacterial and fungal pathogens, indicating their potential use in developing new antimicrobial agents (Patel et al., 2012).
properties
IUPAC Name |
3-[2-oxo-2-(4-quinoxalin-2-yloxypiperidin-1-yl)ethyl]quinazolin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N5O3/c29-22(14-28-15-25-18-6-2-1-5-17(18)23(28)30)27-11-9-16(10-12-27)31-21-13-24-19-7-3-4-8-20(19)26-21/h1-8,13,15-16H,9-12,14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXASVKNCCOPETR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC3=CC=CC=C3N=C2)C(=O)CN4C=NC5=CC=CC=C5C4=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.